Cas no 2171438-57-4 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• CAS No: 2171438-57-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5978109
• PubChem ID: 165801960
• Update Time: 2025-11-06

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
• 2171438-57-4
• EN300-1487784

• Inchi： 1S/C25H30N2O5/c1-4-14-25(3,23(30)26-21(5-2)22(28)29)27-24(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-21H,4-5,14-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t21-,25?/m0/s1
• InChI Key： GXLXKRZMDLHFFX-BWDMCYIDSA-N
• SMILES： O(C(NC(C(N[C@H](C(=O)O)CC)=O)(C)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid

Introduction to (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic Acid (CAS No. 2171438-57-4)

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS No. 2171438-57-4) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and its ease of removal. The presence of this group in the structure of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the reactivity and selectivity of the molecule.

The compound's structure includes a pentanamido moiety, which is a key feature contributing to its versatility in forming stable amide bonds. The methyl substitution on the pentanamido group further enhances the compound's solubility and stability, making it an ideal building block for the synthesis of complex peptides and proteins.

In recent years, significant advancements have been made in understanding the role of Fmoc-protected amino acids in peptide synthesis. A study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc derivatives in the development of novel therapeutic peptides. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to precisely control the structure and function of these peptides through the use of Fmoc protection has been a critical factor in their success.

The synthesis of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired amide bonds. The final step involves deprotection to reveal the free amino functionality. This process requires careful control over reaction conditions to ensure high yields and purity.

The physical and chemical properties of this compound are well-documented. It is a white crystalline solid with a molecular weight of approximately 465.56 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic protocols. Its stability under standard laboratory conditions further enhances its utility as a reagent in peptide synthesis.

In addition to its role in peptide synthesis, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid has also found applications in other areas of chemical biology. For example, it has been used as a starting material for the synthesis of fluorescent probes and sensors, which are essential tools for studying biological processes at the molecular level. These probes can be designed to selectively bind to specific biomolecules, allowing researchers to monitor their interactions and dynamics in real-time.

The safety profile of this compound is an important consideration for both laboratory use and potential therapeutic applications. While Fmoc derivatives are generally considered safe for use under controlled conditions, proper handling and storage practices should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring that workspaces are well-ventilated.

In conclusion, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS No. 2171438-57-4) is a versatile and valuable compound with wide-ranging applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential reagent for peptide synthesis and drug development, contributing to advancements in our understanding and treatment of various diseases.